2-[2-(4-ethoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]-N-(2-methoxyphenyl)acetamide

• IUPAC Name: 2-[2-(4-ethoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5-yl]-N-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C23H22N4O4/c1-3-31-17-10-8-16(9-11-17)19-14-20-23(29)26(12-13-27(20)25-19)15-22(28)24-18-6-4-5-7-21(18)30-2/h4-14H,3,15H2,1-2H3,(H,24,28)
• InChI Key: XKPYXOVUDOYJCT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NN3C=CN(C(=O)C3=C2)CC(=O)NC4=CC=CC=C4OC
• Molecular Formula: C23H22N4O4
• Molecular Weight: 418.4 g/mol

Description

The compound “2-[2-(4-ethoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]-N-(2-methoxyphenyl)acetamide” is a chemical compound with the molecular formula C23H22N4O4. It is related to the compound “2- (4-ethoxyphenyl)-4H,5H-pyrazolo [1,5-a]pyrazin-4-one” which has the molecular formula C14H13N3O2.

Scientific Research Applications

Coordination Complexes and Antioxidant Activity

Novel Co(II) and Cu(II) coordination complexes constructed from pyrazole-acetamide derivatives have been synthesized and characterized. These complexes demonstrate significant antioxidant activity, showcasing the potential of pyrazole-acetamide compounds in developing new antioxidant agents. The study highlights the effect of hydrogen bonding on self-assembly processes within these complexes (Chkirate et al., 2019).

Antimicrobial Activities

Synthesis and characterization of novel thiazole derivatives incorporating the pyrazole moiety have been explored for their antimicrobial properties. These compounds exhibited significant antibacterial and antifungal activities, suggesting the potential use of pyrazole-acetamide compounds in developing new antimicrobial agents (Saravanan et al., 2010).

Cytotoxic Activity

Certain 2-[3-Phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives have been designed and synthesized with the aim of finding new anticancer agents. These compounds were tested for their anticancer activity on 60 cancer cell lines, with one compound showing appreciable cancer cell growth inhibition against eight cancer cell lines. This highlights the potential application of pyrazole-acetamide compounds in cancer research (Al-Sanea et al., 2020).

Novel Synthetic Methods

Research into the computational and pharmacological evaluation of heterocyclic 1,3,4-oxadiazole and pyrazoles novel derivatives has been conducted, focusing on toxicity assessment, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions. This study illustrates the diverse scientific applications of pyrazole-acetamide compounds, including their potential in drug discovery and development (Faheem, 2018).